Cas no 2228224-99-3 (3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline)

3-{1-(Aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline is a versatile intermediate in organic synthesis, characterized by its unique cyclopropylmethylamine and dimethylaniline moieties. The compound's rigid cyclopropane ring enhances structural stability, while the aminomethyl group provides a reactive site for further functionalization. Its N,N-dimethylaniline component contributes to electron-rich aromatic properties, making it valuable in the development of pharmaceuticals, agrochemicals, and specialty materials. The compound's balanced lipophilicity and steric profile facilitate its use in cross-coupling reactions and as a building block for bioactive molecules. Its synthetic flexibility and well-defined reactivity make it a practical choice for researchers seeking tailored aromatic amine derivatives.
3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline structure
2228224-99-3 structure
Product Name:3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline
CAS No:2228224-99-3
MF:C13H20N2
MW:204.311303138733
CID:6000644
PubChem ID:165674727
Update Time:2025-06-11

3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline
    • EN300-1821415
    • 2228224-99-3
    • 3-{[1-(aminomethyl)cyclopropyl]methyl}-N,N-dimethylaniline
    • Inchi: 1S/C13H20N2/c1-15(2)12-5-3-4-11(8-12)9-13(10-14)6-7-13/h3-5,8H,6-7,9-10,14H2,1-2H3
    • InChI Key: PLHBXMHBCFOBEZ-UHFFFAOYSA-N
    • SMILES: NCC1(CC2C=CC=C(C=2)N(C)C)CC1

Computed Properties

  • Exact Mass: 204.162648646g/mol
  • Monoisotopic Mass: 204.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.3Ų

3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline Pricemore >>

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Additional information on 3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline

Comprehensive Overview of 3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline (CAS No. 2228224-99-3)

3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline, with the CAS number 2228224-99-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropylmethyl group and a dimethylaniline moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound’s aminomethyl functionality further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable chemical production, as its synthesis can be optimized to minimize waste and energy consumption. Additionally, its potential role in neuropharmacology has sparked interest, with studies exploring its interactions with neurotransmitter systems. The CAS No. 2228224-99-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a technical perspective, the physicochemical properties of 3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline are critical for its application. Its solubility, stability, and reactivity under various conditions are well-documented, ensuring reproducible results in laboratory settings. The compound’s molecular weight and structural complexity also make it a candidate for computational chemistry studies, where researchers model its interactions with biological targets. These attributes contribute to its versatility in medicinal chemistry and material science.

The synthetic routes for CAS No. 2228224-99-3 are another area of active investigation. Optimizing its production involves balancing yield, purity, and cost-efficiency, which are key concerns for manufacturers. Recent innovations in catalysis and flow chemistry have improved the scalability of such compounds, addressing the needs of large-scale pharmaceutical production. Furthermore, the compound’s regulatory status and safety profile are thoroughly evaluated to ensure compliance with global standards, making it a reliable choice for industrial applications.

Looking ahead, 3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline is poised to play a pivotal role in emerging fields like bioconjugation and targeted drug delivery. Its functional groups allow for selective modifications, enabling the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound remains a subject of intense study and innovation. Its CAS No. 2228224-99-3 serves as a gateway to a deeper understanding of its applications and benefits.

In conclusion, 3-{1-(aminomethyl)cyclopropylmethyl}-N,N-dimethylaniline represents a fascinating intersection of chemistry and biology. Its multifunctional design and broad applicability make it a cornerstone in modern research. Whether in academic labs or industrial settings, this compound continues to inspire breakthroughs, solidifying its place in the future of science and technology.

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